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Compound of Interest

Compound Name: 3-Chloro-L-tyrosine-13C6

Cat. No.: B15570326

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 3-
Chloro-L-tyrosine-13Cs, a stable isotope-labeled compound used in research. Adherence to
these procedures is critical for maintaining a safe laboratory environment and ensuring
regulatory compliance. While some suppliers classify 3-Chloro-L-tyrosine as non-hazardous,
others identify it as a potential irritant to the skin, eyes, and respiratory system[1]. Therefore,
prudent handling in accordance with standard laboratory safety protocols is essential.

Immediate Safety and Handling

Before handling 3-Chloro-L-tyrosine-13Cs, ensure that you are familiar with the following safety
protocols and have the necessary personal protective equipment (PPE) readily available.
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PPE Category Recommendation

Wear appropriate protective eyeglasses or
chemical safety goggles as described by

Eye Protection OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166[1].

Wear appropriate protective gloves. It is
recommended to use gloves made of a material
_ that is impermeable and resistant to the product.
Hand Protection ) )
Always inspect gloves before use and dispose
of contaminated gloves in accordance with

laboratory practices[1].

Wear appropriate protective clothing to prevent

Body Protection ]
skin exposure[1].

Under normal conditions with adequate
ventilation, respiratory protection is not typically

Respiratory Protection required. If there is a risk of dust formation, a
type N95 or P1 dust mask may be
appropriate[1].

Spill and Emergency Procedures

In the event of a spill or accidental exposure, follow these immediate steps:
¢ Spill Containment:

o Ensure the area is well-ventilated[1].

o Wear the appropriate PPE[1].

o Prevent the powder from becoming airborne; avoid creating dust[1].

o Carefully sweep or shovel the spilled solid material into a suitable, labeled container for
disposal[1]. Do not allow the substance to enter drains, sewers, or water sources[1].
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o First Aid Measures:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15-20
minutes at an eyewash station, holding the eyelids open. Seek immediate medical
attention[2].

o Skin Contact: Remove contaminated clothing. Brush off any dry chemical from the skin
before flushing the affected area with soap and water for at least 15 minutes. If irritation
persists, seek medical attention[2].

o Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical attention.
o Ingestion: If swallowed, rinse mouth with water. Seek medical advice.

Step-by-Step Disposal Protocol

The primary recommendation for the disposal of 3-Chloro-L-tyrosine-13Ce is to engage a
licensed professional waste disposal service[1]. The following steps provide a comprehensive
guide for its proper disposal:

e Segregation of Waste:

o All solid waste containing 3-Chloro-L-tyrosine-13Cs, including contaminated PPE (such as
gloves and weigh boats), must be collected in a designated and clearly labeled
"Halogenated Organic Solid Waste" container[2].

o Crucially, do not mix halogenated waste with non-halogenated waste streams[2].
o Container Management:
o Whenever possible, keep the chemical in its original container[1].

o Ensure the waste container is properly sealed and stored in a cool, dry, and well-ventilated
area, away from incompatible materials.

o Professional Disposal:
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o Contact a licensed hazardous waste disposal service to arrange for the collection and
disposal of the segregated waste[2].

o One suggested method of disposal is to dissolve or mix the material with a combustible
solvent and incinerate it in a chemical incinerator equipped with an afterburner and
scrubber. This should only be performed by a licensed and qualified service[1].

e Decontamination:
o Thoroughly clean any areas or equipment that have come into contact with the chemical.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the safe disposal of 3-Chloro-L-
tyrosine-13Ce.
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End: Proper Disposal
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Caption: A logical workflow for the safe handling and disposal of 3-Chloro-L-tyrosine-3Ce.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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